N-(3-ethyl-4,6-difluoro-1,3-benzothiazol-2-ylidene)-2-oxochromene-3-carboxamide

• IUPAC Name: N-(3-ethyl-4,6-difluoro-1,3-benzothiazol-2-ylidene)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C19H12F2N2O3S/c1-2-23-16-13(21)8-11(20)9-15(16)27-19(23)22-17(24)12-7-10-5-3-4-6-14(10)26-18(12)25/h3-9H,2H2,1H3
• InChI Key: SFDUVFCJDCSLGB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2SC1=NC(=O)C3=CC4=CC=CC=C4OC3=O)F)F
• Molecular Formula: C19H12F2N2O3S
• Molecular Weight: 386.4 g/mol

Description

N-(3-ethyl-4,6-difluoro-1,3-benzothiazol-2-ylidene)-2-oxochromene-3-carboxamide, also known as EDC, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. EDC is a heterocyclic compound that contains two fused rings, a benzothiazole ring and a chromene ring, which are linked by an imine group.

Scientific Research Applications

Synthesis and Characterisation

The scientific community has shown interest in the synthesis and characterisation of compounds related to "N-(3-ethyl-4,6-difluoro-1,3-benzothiazol-2-ylidene)-2-oxochromene-3-carboxamide." For instance, studies have focused on synthesizing various derivatives and evaluating their structural properties using techniques such as NMR, IR, Mass spectral data, and elemental analysis. These efforts aim to understand the chemical behavior and potential applications of these compounds in greater detail. Notably, the synthesis process often involves reactions under specific conditions to obtain desired derivatives with potential biological activities (Spoorthy et al., 2021).

Biological Activity

Several studies have investigated the biological activity of benzothiazole derivatives. For example, certain coumarin benzothiazole compounds have been synthesized and examined for their ability to recognize cyanide anions through Michael addition reactions and fluorescence turn-on responses. These properties suggest potential applications in chemical sensing and environmental monitoring (Wang et al., 2015).

Chemical Reactivity

Research on the reactivity of related compounds has provided insights into their behavior in various chemical reactions. For example, studies on the cycloaddition reactions of iminium ylides with different dipolarophiles have helped elucidate the regioselectivity and possible reaction pathways. Such investigations contribute to a deeper understanding of the chemistry of these compounds and their potential use in synthesizing novel heterocyclic structures (Novikov et al., 2006).